Cas no 1807123-38-1 (Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate
• CAS No: 1807123-38-1
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4888626
• Update Time: 2025-06-09

Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate

• Inchi： 1S/C10H10F2N2O5/c1-2-19-7(15)3-5-8(14(17)18)6(9(11)12)4-13-10(5)16/h4,9H,2-3H2,1H3,(H,13,16)
• InChI Key： SGYIQQLATKFMFB-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(CC(=O)OCC)=C1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 0.1
• Topological Polar Surface Area: 101

Additional information on Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate

Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate (CAS No. 1807123-38-1): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate (CAS No. 1807123-38-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and has been the subject of extensive studies in academic and industrial settings.

The molecular structure of Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a difluoromethyl group at the 5-position of the pyridine ring enhances its metabolic stability and binding affinity to biological targets. Additionally, the hydroxyl and nitro substituents at the 2- and 4-positions, respectively, introduce polar and electrophilic characteristics, making it a versatile scaffold for further derivatization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural motifs present in Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate align well with this trend, as they provide a foundation for designing molecules with enhanced pharmacokinetic properties and improved therapeutic efficacy. For instance, studies have demonstrated its potential in modulating enzyme activities associated with inflammatory responses and cancer progression.

One of the most compelling aspects of Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel analogs with tailored biological activities. For example, modifications at the 3-acetate moiety have led to compounds with improved solubility and bioavailability, which are crucial factors for successful drug development.

The< strong>difluoromethyl group is particularly noteworthy, as it is known to enhance binding interactions with biological targets by increasing lipophilicity and metabolic stability. This feature has been exploited in the design of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The nitro group at the 4-position further contributes to the compound's reactivity, enabling selective functionalization for the development of more potent derivatives.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and pharmacokinetic profiles of Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate and its derivatives with high accuracy. These computational studies have guided experimental efforts, leading to more efficient synthesis routes and optimized drug candidates. The integration of machine learning algorithms has further accelerated this process by identifying promising scaffolds for further exploration.

The< strong>hydroxyl group at the 2-position provides an additional site for chemical modification, allowing for the introduction of various functional groups that can enhance target specificity or improve drug-like properties. This flexibility has been utilized in designing molecules that exhibit dual-target inhibition, a strategy that has shown great promise in treating multifaceted diseases such as cancer and neurodegenerative disorders.

In clinical settings, derivatives of Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate are being evaluated for their potential therapeutic applications. Preliminary studies have highlighted their efficacy in inhibiting key enzymes involved in disease pathways, suggesting their suitability for further clinical development. The compound's unique structural features make it an attractive candidate for combination therapies, where it can be paired with other agents to achieve synergistic effects.

The synthesis of< strong>Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation and selective oxidation have been particularly useful in constructing the desired molecular framework.

The< strong>difluoromethyl-containing pyridine derivatives are also of interest in materials science due to their electronic properties and potential applications in organic electronics. These compounds can serve as building blocks for designing advanced materials with applications in optoelectronics and photovoltaics. The versatility of< strong>Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate underscores its importance not only in pharmaceuticals but also in broader scientific endeavors.

Ongoing research continues to uncover new applications for< strong>Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate, highlighting its significance as a versatile chemical entity. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation by combining experimental insights with computational modeling to accelerate drug discovery processes. This interdisciplinary approach is expected to yield novel therapeutics that address unmet medical needs.

In conclusion,< strong>Ethyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetate (CAS No. 1807123-38-1) represents a promising compound with diverse applications in pharmaceutical chemistry and beyond. Its unique structural features make it an ideal candidate for further exploration, offering potential solutions to complex biological challenges. As research progresses, this compound is poised to play a significant role in shaping the future of drug development.